(3Z)-1-benzyl-3-{[(2-methoxyphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-1-benzyl-3-[(2-methoxyanilino)methylidene]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C21H18N2O4S2/c1-27-18-10-6-5-9-16(18)22-13-19-20(24)21-17(11-12-28-21)23(29(19,25)26)14-15-7-3-2-4-8-15/h2-13,22H,14H2,1H3/b19-13-
• InChI Key: JPXGVSOYFHZSQX-UYRXBGFRSA-N
• Canonical SMILES: COC1=CC=CC=C1NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=CC=C1N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=CC=C4
• Molecular Formula: C21H18N2O4S2
• Molecular Weight: 426.5 g/mol

Description

This compound is a thieno-thiazine derivative. Thieno-thiazines are a class of organic compounds that contain a thiophene (a five-membered ring with four carbon atoms and one sulfur atom) and a thiazine (a six-membered ring with four carbon atoms, one nitrogen atom, and one sulfur atom) in their structure. The presence of the benzyl group and the methoxyphenyl group suggests that this compound might have interesting chemical properties and could be a subject of research in medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thieno-thiazine core, with a benzyl group attached to one carbon of the thiophene ring and a methoxyphenylamino group attached to the thiazine ring. The exact structure would depend on the specific locations of these substituents on the rings.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, thieno-thiazines and their derivatives are known to undergo a variety of chemical reactions. These can include electrophilic aromatic substitution, nucleophilic aromatic substitution, and various types of coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the thiophene and thiazine rings suggests that it might have interesting electronic properties. The methoxyphenyl group could potentially influence the compound’s solubility and reactivity.

Scientific Research Applications

Synthesis and Structural Analysis

One study elaborates on the synthesis of related compounds through interactions with amidines, orthoesters, and anilines, leading to various derivates indicative of the compound's utility in chemical synthesis and structural analysis (Tauber et al., 1990). This process highlights the carbonyl activity and the possibility of introducing substituents with active NH functions, which is fundamental for creating a range of benzothiazine and related compounds.

Potential for Fluorescence and Photophysical Properties

Another aspect of research focuses on the solid-state fluorescence properties of compounds related to the one . A study on novel fluorescent compounds including benzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides showcases their potential in solid-state fluorescence, which could be leveraged in materials science and photophysics (Yokota et al., 2012). The detailed investigation into their emission properties and quantum-chemical calculations underpins the significance of such compounds in developing new materials with specific optical properties.

Biological Activity and Crystal Structure

The biological activity and crystal structure of compounds structurally akin to "(3Z)-1-benzyl-3-{[(2-methoxyphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide" have also been subjects of investigation. For example, the synthesis and characterization of ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate reveal insights into the compound's moderate insecticidal activity and its structural conformation, offering a foundation for further exploration in agricultural and pharmaceutical applications (Li et al., 2013).

Electroluminescent and Photodynamic Therapy Applications

The development of Zn(II)‐chelated complexes based on benzothiazole derivatives points towards the use of such compounds in creating white-light emission for electroluminescent devices, highlighting their potential in electronic and photonic technologies (Roh et al., 2009). Additionally, the synthesis of new zinc phthalocyanine derivatives with high singlet oxygen quantum yields suggests their application in photodynamic therapy for cancer treatment, showcasing the compound's relevance in medical research (Pişkin et al., 2020).

Future Directions

The study of thieno-thiazines and related compounds is a vibrant area of research, with potential applications in areas like medicinal chemistry, materials science, and organic synthesis. This particular compound, with its unique combination of functional groups, could be an interesting subject for future study.